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Compound of Interest

Compound Name: 4-Methyl-5-nonanone

Cat. No.: B7856768 Get Quote

In-Depth Technical Guide: 4-Methyl-5-nonanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and biological significance of 4-Methyl-5-nonanone. The information is intended to

support research and development activities in chemistry and chemical ecology.

Molecular Structure and Properties
4-Methyl-5-nonanone is a chiral ketone with the molecular formula C₁₀H₂₀O.[1][2][3] Its IUPAC

name is 4-methylnonan-5-one.[1] The structure consists of a nonane backbone with a carbonyl

group at the 5-position and a methyl group at the 4-position.

Quantitative Data Summary
The key physicochemical properties of 4-Methyl-5-nonanone are summarized in the table

below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₀H₂₀O [1][2][3]

Molecular Weight 156.27 g/mol [2][3]

Exact Mass 156.151415257 g/mol [1]

CAS Number 35900-26-6 [2]

Appearance Colorless to pale yellow liquid [2]

Density 0.817 g/cm³ [1]

Boiling Point 199.3°C at 760 mmHg [1]

Flash Point 69.9°C [1]

Solubility

Very slightly soluble in water

(0.58 g/L at 25°C). Soluble in

Chloroform and slightly soluble

in DMSO.

[4]

Rotatable Bond Count 6 [1]

Topological Polar Surface Area 17.1 Å²

Complexity 107

Experimental Protocols
Synthesis of 4-Methyl-5-nonanone
A documented method for the synthesis of 4-Methyl-5-nonanone involves a nucleophilic

substitution reaction.[5][6]

Principle: The synthesis is achieved by reacting 2-methylpentanoic anhydride with an n-butyl

nucleophilic reagent, followed by hydrolysis.[5][6]

Materials:

2-methylpentanoic anhydride
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n-butyl nucleophilic reagent (e.g., n-butyllithium, n-butylmagnesium halide)

Anhydrous ether or THF as solvent

Apparatus for anhydrous reactions (e.g., oven-dried glassware, inert atmosphere)

Aqueous acid solution for hydrolysis (e.g., dilute HCl)

Base for neutralization (e.g., aqueous NaHCO₃)

Organic solvent for extraction (e.g., diethyl ether)

Drying agent (e.g., anhydrous MgSO₄)

Rotary evaporator

Distillation apparatus

Procedure:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2-methylpentanoic anhydride in the chosen anhydrous solvent.

Cool the solution to a low temperature (typically -78°C using a dry ice/acetone bath).

Slowly add the n-butyl nucleophilic reagent to the cooled solution with stirring. The reaction is

exothermic and the addition rate should be controlled to maintain the low temperature.

After the addition is complete, allow the reaction mixture to stir at low temperature for a

specified period (e.g., 1-3 hours) to ensure the completion of the nucleophilic addition.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride or

dilute acid.

Allow the mixture to warm to room temperature.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent (e.g., diethyl ether).
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Combine the organic layers and wash sequentially with a base (e.g., saturated aqueous

NaHCO₃) to remove any unreacted anhydride and 2-methylpentanoic acid byproduct,

followed by brine.[6]

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate

the solvent using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography to yield

pure 4-Methyl-5-nonanone.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a standard method for the identification and quantification of 4-Methyl-5-nonanone,

particularly in the context of pheromone analysis.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.

Capillary column suitable for volatile compounds (e.g., HP-5).

Example GC Conditions for Pheromone Analysis:

Column: HP-5

Oven Program: Isothermal at 50°C for 3 minutes, then ramp at 20°C/min to 100°C.

Split Ratio: 10:1

Mass Spectrometry:

Electron ionization (EI) is typically used.

The resulting mass spectrum can be compared with reference spectra, such as those

available in the NIST database.[7]
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Biological Significance and Signaling
4-Methyl-5-nonanone is a known aggregation pheromone for several species of weevils,

including the West Indian sugarcane borer (Metamasius hemipterus) and the red palm weevil

(Rhynchophorus ferrugineus).[1] It is produced by the male weevils and serves to attract both

males and females to a location, often for mating and feeding.[8] In many cases, its efficacy as

an attractant is significantly enhanced when used in combination with its corresponding

alcohol, 4-methyl-5-nonanol, and kairomones such as ethyl acetate.

Visualizations
Diagrams
The following diagrams illustrate the chemical synthesis and the biological signaling pathway of

4-Methyl-5-nonanone.
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Caption: A simplified workflow for the synthesis of 4-Methyl-5-nonanone.
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Caption: The signaling pathway of 4-Methyl-5-nonanone as an aggregation pheromone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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